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Compound of Interest

Compound Name: Ethylenediamine dinitrate

Cat. No.: B1253146

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the brisance of ethylenediamine dinitrate (EDDN) with other
prominent nitramine explosives, namely RDX, HMX, and CL-20. This analysis is supported by
experimental data and detailed methodologies to offer a comprehensive understanding of their
relative shattering effects.

Ethylenediamine dinitrate (EDDN), a powerful explosive compound, demonstrates significant
brisance, a critical measure of its shattering capability upon detonation.[1] When compared to
other nitramine explosives, EDDN exhibits a performance profile that positions it as a potent
but less extreme alternative to compounds like RDX and HMX.

Quantitative Performance Comparison

The brisance of an explosive is primarily determined by its detonation velocity and detonation
pressure. The following table summarizes the key performance characteristics of EDDN in
comparison to RDX, HMX, and CL-20.
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. . Detonation Trauzl Lead
Explosive o Detonation
Abbreviation . Pressure Block Test
Compound Velocity (m/s)
(kbar) (cm3)
Ethylenediamine
o EDDN 7,570[1] ~213 345[2]
Dinitrate
Cyclotrimethylen
o RDX 8,750 ~349 480
e Trinitramine
Cyclotetramethyl
ene HMX 9,100 ~395 480
Tetranitramine
Hexanitrohexaaz Not readily
] ] CL-20 ~9,500 >400 _
aisowurtzitane available

Note: The detonation pressure for EDDN is an estimation based on available data. The Trauzl
lead block test values for RDX and HMX are calculated from a rating of 48 cms3/g for a 10g
sample.[3]

As the data indicates, EDDN possesses a high detonation velocity, exceeding that of traditional
explosives like TNT (6,900 m/s).[1] However, its velocity and estimated detonation pressure are
lower than those of RDX, HMX, and the highly powerful CL-20. The Trauzl lead block test, a
measure of an explosive's power to do work, shows a significant expansion for EDDN, though
direct comparative values for a 10g sample of the other nitramines were not available in the
immediate search results.

Experimental Protocols for Brisance Determination

The quantitative data presented in this guide are derived from standardized experimental tests
designed to measure the brisance and performance of explosive materials. The primary
methods are:

Trauzl Lead Block Test

This test quantifies the explosive power by measuring the expansion of a cavity in a
standardized lead block.
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Apparatus:

A cylindrical lead block (200 mm in height and diameter) with a central borehole (25 mm
diameter, 125 mm deep).

10-gram sample of the explosive, typically wrapped in foil.

Standard detonator.

Sand for stemming.

Water and a graduated cylinder for measuring the cavity volume.
Procedure:

e The 10-gram explosive sample is placed in the borehole of the lead block.
o Adetonator is inserted into the sample.

e The remainder of the borehole is filled with sand.

e The explosive is detonated.

e The resulting increase in the volume of the cavity is measured by filling it with water and
measuring the water's volume.[3]

Kast Brisance Test

The Kast method evaluates brisance by measuring the compression of a copper cylinder.
Apparatus:

A massive steel base.

A standardized copper crusher cylinder.

A steel pestle.

A thick steel disc.
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Procedure:

The copper cylinder is placed on the steel base.

The steel pestle is positioned on top of the cylinder, followed by the steel disc.

A sample of the explosive, housed in a thin-walled tube, is placed on the steel disc.

The explosive is detonated.

The degree of compression of the copper cylinder is measured to determine the brisance.

Plate Dent Test

This test assesses the shattering ability of an explosive by measuring the indentation it creates
in a steel plate.

Apparatus:

A hardened steel witness plate of standardized dimensions.

A cylindrical charge of the explosive.

A detonator.

A depth gauge or micrometer.

Procedure:

e The cylindrical explosive charge is placed on the center of the steel plate.
e The explosive is initiated by a detonator.

e The depth of the dent created in the steel plate is measured. This depth is correlated with the
detonation pressure of the explosive.

Chemical Relationship and Structural Comparison
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The following diagram illustrates the chemical synthesis pathway from ethylenediamine to
ethylenediamine dinitrate and provides a structural comparison with other nitramines.

Comparative Molecular Structures

EDDN
02N-NH-CH2-CHz2-NH-NO2

CL-20
(Complex Cage Structure)
Hexanitrohexaazaisowurtzitane

HMX
N-CH2-N-CH:2
/ \ / \
CH2-N-CH2-N
\ / \ /
N-CH2-N-CH:2
| | | |
NO2 NOz2 NO2 NO:

RDX
N-N-N
/ N/ \
CH2 CH2 CH:
N/ \/
N-N-N
[
NO2 NO:2 NO:

Ethylenediamine Dinitrate Synthesis

Nitric Acid
(HNO3)
Ethylenediamine Dinitrate (EDDN)

Nitration
Ethylenediamine (C2HeN4Oa)
(C2HsNz2)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1253146?utm_src=pdf-body
https://www.benchchem.com/product/b1253146?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: Synthesis of EDDN and structural comparison with RDX, HMX, and CL-20.

Conclusion

Ethylenediamine dinitrate is a powerful nitramine explosive with significant brisance, falling
between traditional explosives like TNT and more advanced nitramines such as RDX and HMX.
Its performance characteristics, as determined by detonation velocity and lead block tests,
make it a subject of interest for various applications where a balance of power and sensitivity is
required. The standardized experimental protocols outlined provide a framework for consistent
and reliable evaluation of its brisance in comparison to other energetic materials. Further
research to obtain a precise detonation pressure for EDDN and a direct comparative Trauzl test
value for CL-20 would allow for an even more comprehensive analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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